Cas no 1892382-73-8 (1-(1H-indol-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(1H-indol-2-yl)cyclobutane-1-carbonitrile
• CAS No: 1892382-73-8
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• CID: 6395622
• PubChem ID: 116995153
• Update Time: 2025-10-22

1-(1H-indol-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(1H-indol-2-yl)cyclobutane-1-carbonitrile
• 1892382-73-8
• EN300-1769121

• Inchi： 1S/C13H12N2/c14-9-13(6-3-7-13)12-8-10-4-1-2-5-11(10)15-12/h1-2,4-5,8,15H,3,6-7H2
• InChI Key： BEOVVZNPUKYQDM-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 196.100048391g/mol
• Monoisotopic Mass: 196.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 39.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 1-(1H-indol-2-yl)cyclobutane-1-carbonitrile

Comprehensive Overview of 1-(1H-indol-2-yl)cyclobutane-1-carbonitrile (CAS No. 1892382-73-8): Properties, Applications, and Industry Insights

1-(1H-indol-2-yl)cyclobutane-1-carbonitrile (CAS No. 1892382-73-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyclobutane ring fused with an indole moiety and a nitrile functional group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential as a building block for drug discovery, especially in targeting neurological and metabolic disorders.

In recent years, the demand for high-purity heterocyclic compounds like 1-(1H-indol-2-yl)cyclobutane-1-carbonitrile has surged, driven by advancements in small-molecule therapeutics and precision agriculture. The compound's CAS No. 1892382-73-8 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Its structural complexity allows for modifications that can enhance binding affinity to biological targets, a key focus area in AI-driven drug design and computational chemistry workflows.

From a synthetic perspective, 1-(1H-indol-2-yl)cyclobutane-1-carbonitrile is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or cycloaddition techniques. Its nitrile group offers further derivatization opportunities, such as hydrolysis to carboxylic acids or reduction to primary amines, which are critical for optimizing pharmacokinetic properties. These features align with the growing trend toward fragment-based drug discovery, where modular compounds serve as starting points for lead optimization.

The compound's stability under various pH conditions and solubility in common organic solvents make it suitable for high-throughput screening (HTS) applications. Laboratories focusing on neurodegenerative disease research (e.g., Alzheimer's and Parkinson's) have explored its derivatives as potential kinase inhibitors or GPCR modulators. Additionally, its indole-cyclobutane scaffold is being investigated for crop protection agents, addressing global concerns about sustainable agriculture and pest resistance management.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 1892382-73-8. The compound's biodegradability and eco-toxicity profile are under evaluation to comply with REACH and FDA guidelines. As industries shift toward green chemistry, synthetic routes for such compounds increasingly emphasize atom economy and catalytic efficiency, reducing waste generation.

In summary, 1-(1H-indol-2-yl)cyclobutane-1-carbonitrile represents a cutting-edge intersection of chemical innovation and applied life sciences. Its role in drug development pipelines and agrochemical formulations underscores its commercial and scientific value. Future research may explore its utility in photopharmacology or bioorthogonal chemistry, further expanding its industrial footprint.